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Compound of Interest

Compound Name: 2-Bromo-1,1-difluoroethane

Cat. No.: B1266208 Get Quote

This guide provides a comprehensive overview of the core physicochemical properties of 2-
Bromo-1,1-difluoroethane, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties of 2-Bromo-1,1-
difluoroethane
2-Bromo-1,1-difluoroethane is a halogenated hydrocarbon with the chemical formula

C2H3BrF2.[1][2] It is a colorless liquid at room temperature.[2] The compound is also known by

its CAS number 359-07-9.[1][2][3][4]

Quantitative Data Summary
The key quantitative properties of 2-Bromo-1,1-difluoroethane are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C2H3BrF2

Molecular Weight 144.95 g/mol [1][2][3][5]

Density 1.824 g/mL at 18 °C[1]

Boiling Point 57 °C to 57.3 °C[1]

Melting Point -74.9 °C to -75 °C[1]

Refractive Index 1.394[1]

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name, its elemental

composition, and the resulting molecular formula and weight.
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2-Bromo-1,1-difluoroethane

Elemental Composition

is composed of

Carbon (C)
Hydrogen (H)
Bromine (Br)
Fluorine (F)

Molecular Formula
C2H3BrF2

leads to

Molecular Weight
~144.95 g/mol

calculates to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-Bromo-1,1-difluoroethane | 359-07-9 [smolecule.com]

2. Page loading... [wap.guidechem.com]

3. anaxlab.com [anaxlab.com]

4. calpaclab.com [calpaclab.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1266208?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266208?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s663660
https://wap.guidechem.com/encyclopedia/2-bromo-1-1-difluoroethane-dic312095.html
https://www.anaxlab.com/product/359-07-9-2-bromo-11-difluoroethane
https://www.calpaclab.com/2-bromo-1-1-difluoroethane-min-97-1-gram/ala-b176251-1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 2-Bromo-1,1-difluoroethane | C2H3BrF2 | CID 136186 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-1,1-
difluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266208#2-bromo-1-1-difluoroethane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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